Cas no 1807022-76-9 (6-Bromo-4-fluoronicotinonitrile)

6-Bromo-4-fluoronicotinonitrile is a fluorinated and brominated pyridine derivative, serving as a versatile intermediate in pharmaceutical and agrochemical synthesis. Its key structural features—a bromo substituent at the 6-position and a fluoro group at the 4-position—enhance reactivity for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. The nitrile group further expands its utility as a precursor for heterocyclic transformations. This compound exhibits high purity and stability, making it suitable for research and industrial applications requiring precise functionalization. Its well-defined reactivity profile supports the development of bioactive molecules, particularly in medicinal chemistry for targeted drug discovery.
6-Bromo-4-fluoronicotinonitrile structure
1807022-76-9 structure
Product Name:6-Bromo-4-fluoronicotinonitrile
CAS No:1807022-76-9
MF:C6H2BrFN2
MW:200.995883464813
MDL:MFCD28735374
CID:4743146
PubChem ID:87099887
Update Time:2026-02-25

6-Bromo-4-fluoronicotinonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-4-fluoronicotinonitrile
    • MFCD28735374
    • 6-bromo-4-fluoro-pyridine-3-carbonitrile
    • 6-bromo-4-fluoropyridine-3-carbonitrile
    • PS-18602
    • 1807022-76-9
    • SY272531
    • AT31882
    • SCHEMBL382699
    • MDL: MFCD28735374
    • Inchi: 1S/C6H2BrFN2/c7-6-1-5(8)4(2-9)3-10-6/h1,3H
    • InChI Key: HBULPSNUACLOBI-UHFFFAOYSA-N
    • SMILES: N#CC1C(F)=CC(Br)=NC=1

Computed Properties

  • Exact Mass: 199.93854g/mol
  • Monoisotopic Mass: 199.93854g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 36.7Ų

6-Bromo-4-fluoronicotinonitrile Pricemore >>

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Additional information on 6-Bromo-4-fluoronicotinonitrile

Research Brief on 6-Bromo-4-fluoronicotinonitrile (CAS: 1807022-76-9): Recent Advances and Applications

6-Bromo-4-fluoronicotinonitrile (CAS: 1807022-76-9) is a fluorinated nicotinonitrile derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and material science. This compound serves as a critical intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibitors and other therapeutic agents. Recent studies have explored its utility in the development of novel pharmaceuticals, highlighting its potential in addressing unmet medical needs.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 6-Bromo-4-fluoronicotinonitrile as a key building block for the synthesis of selective kinase inhibitors. The study demonstrated that the compound's unique electronic properties, conferred by the bromo and fluoro substituents, enhance its reactivity in cross-coupling reactions, enabling efficient access to diverse heterocyclic scaffolds. This finding underscores its importance in the design of next-generation kinase inhibitors for cancer therapy.

Another notable advancement was reported in Organic Letters, where 6-Bromo-4-fluoronicotinonitrile was utilized in a novel one-pot synthesis of fluorinated pyridine derivatives. The researchers employed palladium-catalyzed C-H activation strategies to achieve high yields and selectivity, showcasing the compound's utility in streamlining synthetic routes for complex molecules. This methodology has significant implications for accelerating drug discovery pipelines.

Beyond its synthetic applications, 6-Bromo-4-fluoronicotinonitrile has also been explored in material science. A 2024 study in ACS Applied Materials & Interfaces highlighted its incorporation into organic semiconductors, where its electron-withdrawing properties improved charge transport efficiency. This opens new avenues for the development of advanced optoelectronic devices.

In conclusion, 6-Bromo-4-fluoronicotinonitrile (CAS: 1807022-76-9) continues to be a pivotal compound in both pharmaceutical and material science research. Its multifaceted applications, from drug intermediate to functional material, underscore its importance in advancing scientific and industrial innovation. Future research is expected to further elucidate its potential in emerging therapeutic areas and technologies.

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